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Compound of Interest

Compound Name: MBX-2982

Cat. No.: B1676256 Get Quote

For Immediate Implementation by Laboratory Professionals

This document provides essential guidance on the proper disposal of MBX-2982, a G protein-

coupled receptor 119 (GPR119) agonist used in diabetes and metabolic disease research.

Adherence to these procedures is critical for maintaining a safe laboratory environment,

ensuring regulatory compliance, and minimizing environmental impact. This information is

intended for researchers, scientists, and drug development professionals who handle this

compound.

While MBX-2982 is not classified as an acutely hazardous substance, proper waste

management protocols for chemical reagents should be strictly followed. The primary route of

disposal will be as solid chemical waste, managed through your institution's Environmental

Health and Safety (EHS) program.

Chemical and Physical Properties of MBX-2982
A summary of key quantitative data for MBX-2982 is provided below to inform safe handling

and disposal practices.
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Property Value Reference

Molecular Formula C₂₂H₂₄N₈OS [1]

Formula Weight 448.5 g/mol [1]

Formulation A crystalline solid [1]

Solubility Chloroform: 30 mg/ml [1]

Step-by-Step Disposal Procedures for MBX-2982
The following procedures outline the recommended steps for the disposal of MBX-2982 in

various forms encountered in a laboratory setting.

Unused or Expired Solid MBX-2982
Waste Collection:

Place the original container with the unused or expired MBX-2982 into a larger, sealable,

and clearly labeled hazardous waste container provided by your institution's EHS

department.

If the original container is compromised, transfer the solid waste to a new, compatible

container. Ensure the container is appropriate for solid chemical waste.

Label the waste container clearly as "Hazardous Waste" and list the chemical name

"MBX-2982". Include the approximate quantity.

Storage:

Store the sealed waste container in a designated satellite accumulation area for

hazardous waste.

Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

Disposal:
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Arrange for pickup and disposal by your institution's certified hazardous waste

management service. Never dispose of solid chemical waste in the regular trash.

MBX-2982 Solutions
Waste Segregation:

Collect all aqueous and solvent-based solutions containing MBX-2982 in a designated,

leak-proof, and sealable liquid waste container.

Do not mix with incompatible waste streams. It is best practice to maintain separate waste

containers for halogenated and non-halogenated solvents.

Labeling:

Clearly label the liquid waste container with "Hazardous Waste" and list all chemical

constituents, including the solvents and "MBX-2982," with their approximate

concentrations or percentages.

Storage and Disposal:

Store the sealed liquid waste container in a designated satellite accumulation area, within

secondary containment to prevent spills.

Schedule a pickup for disposal through your institution's EHS department. Do not pour

chemical solutions down the drain.

Contaminated Labware and Personal Protective
Equipment (PPE)

Solid Waste:

Dispose of grossly contaminated items such as gloves, bench paper, and plasticware as

solid chemical waste.

Place these items in a designated, sealed waste bag or container labeled "Hazardous

Waste" and listing "MBX-2982 contaminated debris."
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Sharps:

Needles, syringes, and other contaminated sharps must be placed in a designated sharps

container.

Once the sharps container is full, it should be sealed and disposed of through the

appropriate biohazardous or chemical sharps waste stream as directed by your EHS

office.

Glassware:

Reusable glassware should be decontaminated by rinsing with a suitable solvent. The first

rinseate must be collected and disposed of as hazardous liquid waste.

After thorough cleaning, the glassware can be returned to general use. Broken,

contaminated glassware should be disposed of in a designated broken glass container for

hazardous waste.

MBX-2982 Disposal Decision Pathway
The following diagram illustrates the decision-making process for the proper disposal of MBX-
2982 and associated waste.
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MBX-2982 Disposal Decision Workflow
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Caption: Decision workflow for the proper disposal of MBX-2982 waste.
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By adhering to these procedures, you contribute to a safer research environment and ensure

the responsible management of chemical waste. Always consult your institution's specific

Environmental Health and Safety guidelines for detailed protocols and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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